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Compound of Interest

Compound Name: Cyclobutyl(cyclopropyl)methanol

Cat. No.: B2381419 Get Quote

Technical Support Center:
Cyclobutyl(cyclopropyl)methanol
Disclaimer: No specific Safety Data Sheet (SDS) for cyclobutyl(cyclopropyl)methanol (CAS

No. 219717-34-7) is publicly available. The following information is compiled from SDSs of

structurally similar compounds, namely cyclopropylmethanol and cyclobutylmethanol, and

should be used as a guideline with caution. It is imperative to handle this chemical with the

utmost care and to perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cyclobutyl(cyclopropyl)methanol?

Based on data for similar compounds, cyclobutyl(cyclopropyl)methanol is expected to be a

flammable liquid and vapor. It may cause skin irritation, serious eye irritation, and respiratory

irritation. Ingestion may be harmful.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile

rubber). Ensure gloves are inspected before use and disposed of properly.
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Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood. If inhalation of vapors is likely, a NIOSH-approved respirator with an organic vapor

cartridge is recommended.

Q3: What are the proper storage conditions for cyclobutyl(cyclopropyl)methanol?

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[1] It should be stored in a designated

flammables storage cabinet.

Q4: How should I dispose of cyclobutyl(cyclopropyl)methanol waste?

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not allow the product to enter drains.

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

Problem: The compound has splashed onto your skin or into your eyes.

Solution:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do so. Continue rinsing.[1] Seek

immediate medical attention.

Scenario 2: A small spill occurs in the laboratory.

Problem: You have spilled a small amount of cyclobutyl(cyclopropyl)methanol on the

benchtop.

Solution:

Ensure the area is well-ventilated and eliminate all ignition sources.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2381419?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.benchchem.com/product/b2381419?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.benchchem.com/product/b2381419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2381419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Scenario 3: You feel unwell after working with the compound.

Problem: You are experiencing dizziness, headache, or respiratory irritation.

Solution:

Immediately move to an area with fresh air.

If breathing is difficult, administer oxygen. If breathing has stopped, give artificial

respiration.

Seek immediate medical attention and provide the Safety Data Sheet (or information on

the compound) to the medical personnel.

Quantitative Data Summary
Property Value

Source (Similar
Compound)

Molecular Formula C₈H₁₄O PubChem[2]

Molecular Weight 126.20 g/mol PubChem[2]

Appearance Likely a colorless liquid General chemical properties

Purity Min. 95% CymitQuimica[3]

Experimental Protocols
Note: No specific experimental protocols involving cyclobutyl(cyclopropyl)methanol were

found in the search results. The following is a generalized protocol for handling a liquid

chemical with similar hazards.
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General Handling Protocol:

Preparation:

Conduct a pre-work hazard assessment.

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents.

Put on all required personal protective equipment (PPE).

Dispensing:

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Carefully open the container in the fume hood.

Dispense the required amount of the liquid using a calibrated pipette or graduated

cylinder.

Reaction:

Perform all manipulations within the chemical fume hood.

Keep the container tightly closed when not in use.

Maintain a safe distance from the reaction setup.

Post-Experiment:

Quench any unreacted material safely according to established laboratory procedures.

Dispose of all waste in appropriately labeled containers.

Clean all glassware and equipment thoroughly.
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Wash hands and any exposed skin thoroughly with soap and water.
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Click to download full resolution via product page

Caption: Safe handling workflow for cyclobutyl(cyclopropyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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